Cas no 868221-41-4 (2-({5-(butylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine)

• Product Name: 2-({5-(butylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• CAS No: 868221-41-4
• MF: C₁₈H₂₁N₅OS₂
• MW: 387.522240400314
• CID: 6401671
• PubChem ID: 2145108
• Update Time: 2025-06-09

2-({5-(butylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-({5-(butylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine
• 2-[[5-butylsulfanyl-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]methylsulfanyl]pyrimidine
• AKOS024610004
• 2-({[5-(butylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]methyl}sulfanyl)pyrimidine
• 2-(((5-(butylthio)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)thio)pyrimidine
• 868221-41-4
• F1806-0044

• Inchi： 1S/C18H21N5OS2/c1-3-4-12-25-18-22-21-16(13-26-17-19-10-5-11-20-17)23(18)14-6-8-15(24-2)9-7-14/h5-11H,3-4,12-13H2,1-2H3
• InChI Key： ZXSURRFYEOGUTJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CSC2N=CC=CN=2)N1C1C=CC(=CC=1)OC)CCCC

Computed Properties

• Exact Mass: 387.11875266g/mol
• Monoisotopic Mass: 387.11875266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-({5-(butylsulfanyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine

2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-Triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS No. 868221-41-4): An Overview of Its Structure, Properties, and Applications

2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine, with the CAS number 868221-41-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a pyrimidine core with a triazolylmethyl sulfanyl moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The molecular formula of 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine is C₂₀H₂₃N₅O₂S₂, and its molecular weight is approximately 397.55 g/mol. The compound features a central pyrimidine ring, which is a common scaffold in many bioactive molecules due to its ability to form hydrogen bonds and π-stacking interactions. The triazolylmethyl sulfanyl group adds further complexity and functionality to the molecule, enhancing its potential for biological activity.

In recent years, the study of 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine has been driven by its potential as an antiviral agent. Research has shown that this compound exhibits significant activity against several viral strains, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the inhibition of viral replication through the disruption of key viral enzymes or pathways.

Beyond its antiviral properties, 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this activity is thought to involve the modulation of signaling pathways that regulate cell growth and survival.

The synthesis of 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine typically involves a multi-step process that includes the formation of the triazolylmethyl sulfanyl intermediate followed by its coupling with the pyrimidine scaffold. This synthetic route allows for the introduction of various substituents at different positions on the molecule, enabling the fine-tuning of its properties for specific applications.

In terms of physicochemical properties, 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine is a solid at room temperature with a melting point ranging from 160°C to 165°C. It is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties are crucial for its formulation into pharmaceutical preparations and its administration in preclinical and clinical studies.

The pharmacokinetic profile of 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine has been studied in various animal models. It exhibits good oral bioavailability and a favorable distribution profile, with significant accumulation in target tissues such as the liver and lungs. The compound is metabolized primarily through hepatic pathways, leading to the formation of several metabolites that are excreted via urine and feces.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine in humans. Preliminary results have shown promising outcomes in terms of both safety and therapeutic potential. However, further studies are needed to fully understand its long-term effects and optimize its use in clinical settings.

In conclusion, 2-({5-(Butylsulfanyl)-4-(4-Methoxyphenyl)-4H-1,2,4-triazol-3-ylmethyl}sulfanyl)pyrimidine (CAS No. 868221-41-4) is a multifaceted compound with significant potential in both antiviral and anticancer applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.